Cas no 1434247-00-3 (1-oxa-8-azaspiro[4.5]decan-3-ylmethanamine)
1434247-00-3 structure
Product Name:1-oxa-8-azaspiro[4.5]decan-3-ylmethanamine
CAS No:1434247-00-3
MF:C9H18N2O
MW:170.252022266388
CID:2111580
Update Time:2023-11-19
1-oxa-8-azaspiro[4.5]decan-3-ylmethanamine Chemical and Physical Properties
Names and Identifiers
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- 1-?Oxa-?8-?azaspiro[4.5]?decane-?3-?methanamine
- 1-Oxa-8-azaspiro[4.5]decane-3-methanamine
- CID 91618489
- 1-oxa-8-azaspiro[4.5]decan-3-ylmethanamine
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- Inchi: 1S/C9H18N2O/c10-6-8-5-9(12-7-8)1-3-11-4-2-9/h8,11H,1-7,10H2
- InChI Key: BIOFKFXHMHYPHY-UHFFFAOYSA-N
- SMILES: O1CC(CN)CC21CCNCC2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 155
- Topological Polar Surface Area: 47.3
Experimental Properties
- Density: 1.07±0.1 g/cm3(Predicted)
- Boiling Point: 291.3±25.0 °C(Predicted)
- pka: 10.38±0.40(Predicted)
1-oxa-8-azaspiro[4.5]decan-3-ylmethanamine Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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